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Compound of Interest

Compound Name: Costic acid

Cat. No.: B190851 Get Quote

A Note on Terminology: The term "Costic acid" is likely a misspelling of "caustic soda," the

common name for sodium hydroxide (NaOH).[1][2][3] Sodium hydroxide is a highly corrosive

and strong base, not an acid.[4] This guide provides detailed safety and disposal procedures

for sodium hydroxide, a substance that requires careful handling due to its hazardous nature.

[1] Improper disposal can lead to severe environmental pollution and health risks.[1]

Sodium hydroxide is a white, odorless solid at room temperature and can be found in forms like

flakes, pellets, or sticks.[5] It is a potentially dangerous substance that can cause harm upon

skin contact, ingestion, or inhalation.[2] When dissolved in water or neutralized with acid, it

releases a significant amount of heat, which can be enough to ignite combustible materials.[5]

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling sodium hydroxide, it is crucial to be trained on its proper handling and storage.

[6] Always use appropriate personal protective equipment to prevent severe burns and other

injuries.[1][7]

Table 1: Required Personal Protective Equipment (PPE) for Handling Sodium Hydroxide
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles &

Face Shield

Use close-fitting goggles to

prevent liquid entry. A face

shield offers additional

protection against splashes.[4]

Skin/Body
Chemical-Resistant Suit &

Rubber Boots

A plastic apron can also be

used to shield your front.[8] Do

not wear leather boots, as

caustic soda disintegrates

leather.[4]

Hands Chemical-Resistant Gloves

Use rubber or rubber/plastic-

coated gloves that extend well

above the wrist.[4] Nitrile or

latex gloves are also suitable.

[2][9]

Respiratory Respirator

Required if exposure is

expected to exceed regulatory

limits or when working in

poorly ventilated areas.[4]

Always work in a well-ventilated area, such as under a fume hood.[9] An eye wash station and

emergency shower should be readily accessible.[9]

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents.

Adding to Water: To minimize heat generation when diluting, ALWAYS add sodium hydroxide

to water slowly while stirring; NEVER add water to sodium hydroxide.[4][10]

Storage: Store sodium hydroxide in its original, tightly sealed container in a cool, dry, well-

ventilated area.[4][9] The container should be corrosion-resistant.[4]
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Incompatible Materials: Keep sodium hydroxide away from acids, organic materials, metals

(like aluminum, lead, tin, and zinc), and other incompatible substances.[2][11] Contact with

certain metals can produce flammable and explosive hydrogen gas.[2][6]

Step-by-Step Disposal Procedures
Sodium hydroxide is considered a hazardous waste and must be disposed of according to

local, state, and federal regulations.[6][9] For laboratory and business operations, sodium

hydroxide should not be poured down the drain without treatment.[9]

The primary method for disposing of waste caustic soda is through neutralization.[1][12] This

process involves adding an acid to the sodium hydroxide solution to adjust the pH to a neutral

range (typically between 6 and 8), making it safer for disposal.[13][14]

Neutralization Protocol
This protocol outlines the methodology for neutralizing a sodium hydroxide solution for

disposal.

Preparation:

Ensure all necessary PPE is worn.

Perform the neutralization in a well-ventilated fume hood.

Prepare a diluted acid solution. Common choices include hydrochloric acid (HCl) or

sulfuric acid (H₂SO₄).[13] Weak acids like acetic acid or citric acid can also be used for a

less aggressive reaction.[11][13] Always add acid to water, never the other way around.

[13]

Execution:

Place the caustic soda solution in a large, appropriate container (e.g., a borosilicate glass

beaker).

Begin slowly adding the dilute acid solution to the caustic soda while stirring continuously.

[13] This must be done gradually to control the exothermic reaction and prevent boiling or

splashing.[8]
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Monitor the pH of the mixture regularly using a pH meter or pH strips.[13]

Completion:

Continue adding acid until the pH of the solution reaches a neutral range (between 6 and

8).[13]

Allow the neutralized solution to cool to room temperature.

Final Disposal:

Once neutralized, the resulting salt solution can typically be disposed of down the drain

with copious amounts of water, provided it complies with local regulations.[15] Always

check with your institution's environmental health and safety department or local waste

management authority for specific requirements.[1]

Table 2: Common Neutralizing Agents for Sodium Hydroxide
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Neutralizing Agent Chemical Formula
Reaction with
NaOH

Key
Considerations

Hydrochloric Acid HCl
NaOH + HCl → NaCl

+ H₂O

Strong acid, efficient

neutralization. The

reaction is highly

exothermic.[3]

Sulfuric Acid H₂SO₄
2NaOH + H₂SO₄ →

Na₂SO₄ + 2H₂O

Strong acid, effective

neutralizer.[3] The

reaction releases

heat.

Acetic Acid (Vinegar) CH₃COOH
NaOH + CH₃COOH

→ CH₃COONa + H₂O

Weaker acid, resulting

in a less aggressive

reaction.[3][13] Good

for situations requiring

more control.[11]

Citric Acid C₆H₈O₇
3NaOH + C₆H₈O₇ →

Na₃C₆H₅O₇ + 3H₂O

A solid, weak acid that

is safer to handle.[16]

The reaction is less

exothermic.[16]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of sodium

hydroxide waste.
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Start: Have NaOH Waste

Is the waste
contaminated with

other hazardous materials?

Neutralize NaOH
(pH 6-8)

 No 

Contain and label as
hazardous waste for pickup

 Yes 

Check local regulations
for neutralized solution

Dispose down drain
with copious water

 Permitted  Not Permitted 

Click to download full resolution via product page

Caption: Decision workflow for sodium hydroxide waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b190851?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralization Process Visualization
This diagram outlines the key steps in the neutralization workflow.

Preparation

Execution

Completion

1. Don PPE
2. Prepare Dilute

Acid Solution
3. Slowly Add Acid

to NaOH with Stirring
4. Monitor pH
Continuously

5. Is pH 6-8?

 No 

6. Cool Solution

 Yes 

7. Dispose per
Local Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for neutralizing caustic soda.

Spill Response
In the event of a spill, immediate and correct action is vital.[11]

Evacuate and Secure: Evacuate all personnel from the immediate area and secure entry.[2]

Wear PPE: Do not attempt cleanup without the proper personal protective equipment.[9]

Containment:
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Liquid Spills: Contain the spill with a dry, inert absorbent material like sand or earth.[2][6]

Do NOT use water to clean up the initial spill.[2][6]

Solid Spills: Carefully sweep or shovel the solid material into a sealed, labeled container

for disposal.[6][10]

Neutralization: After the bulk of the spill is collected, neutralize the residue with a dilute or

weak acid.[4]

Final Cleanup: Flush the spill area with plenty of water.[4]

Disposal: The collected spill waste must be placed in a labeled hazardous waste container

and disposed of through a certified hazardous waste company.[9]

Regulatory Considerations
Disposal regulations for sodium hydroxide can vary by location.[4] It is essential to consult with

your state's Department of Environmental Protection (DEP) or the regional office of the federal

Environmental Protection Agency (EPA) for specific recommendations.[6] A waste with a pH of

12.5 or greater is typically classified as a corrosive hazardous waste (D002 under RCRA).[14]

Always maintain detailed records of the amount, concentration, and disposal method for all

caustic soda waste.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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